Cas no 338963-23-8 (Cyclopropanecarboxamide, N-(2-hydroxy-1-phenylethyl)-)

• Product Name: Cyclopropanecarboxamide, N-(2-hydroxy-1-phenylethyl)-
• CAS No: 338963-23-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD01316063
• CID: 5165696
• Update Time: 2025-07-20

Cyclopropanecarboxamide, N-(2-hydroxy-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(2-hydroxy-1-phenylethyl)-

• MDL： MFCD01316063
• Inchi： 1S/C12H15NO2/c14-8-11(9-4-2-1-3-5-9)13-12(15)10-6-7-10/h1-5,10-11,14H,6-8H2,(H,13,15)
• InChI Key： LHRJGMHMGUJVQF-UHFFFAOYSA-N
• SMILES： C1(C(NC(C2=CC=CC=C2)CO)=O)CC1

Additional information on Cyclopropanecarboxamide, N-(2-hydroxy-1-phenylethyl)-

Comprehensive Overview of Cyclopropanecarboxamide, N-(2-hydroxy-1-phenylethyl)- (CAS No. 338963-23-8)

Cyclopropanecarboxamide, N-(2-hydroxy-1-phenylethyl)- (CAS No. 338963-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a cyclopropane ring and a hydroxy-phenylethyl substituent, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its stereochemistry and bioactivity, which make it a valuable candidate for targeted therapeutic interventions.

The growing demand for novel small-molecule therapeutics has placed compounds like Cyclopropanecarboxamide, N-(2-hydroxy-1-phenylethyl)- at the forefront of medicinal chemistry. Its rigid cyclopropane backbone enhances metabolic stability, a feature highly sought after in the design of protease inhibitors and enzyme modulators. Recent studies have also highlighted its potential role in addressing neurodegenerative diseases, a topic of immense interest in 2023 due to the rising global prevalence of conditions such as Alzheimer's and Parkinson's.

From a synthetic perspective, CAS No. 338963-23-8 presents intriguing challenges and opportunities. The incorporation of the hydroxy-phenylethyl group allows for versatile functionalization, enabling researchers to fine-tune the compound's physicochemical properties. This adaptability aligns with current trends in precision medicine, where customized molecular structures are critical for optimizing drug efficacy and minimizing side effects. Laboratories worldwide are investigating scalable synthesis routes to facilitate broader accessibility for clinical trials.

In the context of green chemistry, Cyclopropanecarboxamide derivatives are being evaluated for their environmental impact. With sustainability becoming a key concern, chemists are exploring solvent-free synthesis methods and catalytic processes to produce this compound efficiently. Such innovations resonate with the pharmaceutical industry's push toward eco-friendly manufacturing, a frequently searched topic among professionals and academics alike.

The compound's chiral center at the hydroxy-phenylethyl moiety also makes it a subject of interest in asymmetric synthesis. Enantioselective production of N-(2-hydroxy-1-phenylethyl)-cyclopropanecarboxamide is crucial for ensuring biological specificity, particularly in CNS-targeting drugs. This aspect ties into broader discussions about chiral drug development, a hotly debated area given the FDA's stringent regulations on enantiomeric purity.

Beyond pharmaceuticals, CAS No. 338963-23-8 has potential applications in advanced material science. Its rigid-rod-like structure could contribute to the development of high-performance polymers or liquid crystals, addressing the demand for lightweight, durable materials in aerospace and electronics. These interdisciplinary connections underscore the compound's versatility and relevance in cutting-edge research.

In summary, Cyclopropanecarboxamide, N-(2-hydroxy-1-phenylethyl)- represents a compelling case study at the intersection of chemistry, medicine, and sustainability. Its multifaceted applications—from neurotherapeutics to green synthesis—reflect the dynamic nature of modern scientific inquiry, offering ample opportunities for innovation and discovery.